Cas no 24489-52-9 (2(1H)-Pyridinone, 5-acetyl-3-ethyl-4-hydroxy-6-methyl-)
24489-52-9 structure
Product Name:2(1H)-Pyridinone, 5-acetyl-3-ethyl-4-hydroxy-6-methyl-
CAS No:24489-52-9
MF:C10H13NO3
MW:195.215122938156
CID:1417413
PubChem ID:54705231
Update Time:2025-04-20
2(1H)-Pyridinone, 5-acetyl-3-ethyl-4-hydroxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone, 5-acetyl-3-ethyl-4-hydroxy-6-methyl-
- 24489-52-9
- AKOS006276363
- AE-406/41056955
- 5-acetyl-3-ethyl-2-hydroxy-6-methyl-1H-pyridin-4-one
- 5-acetyl-3-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one
-
- Inchi: 1S/C10H13NO3/c1-4-7-9(13)8(6(3)12)5(2)11-10(7)14/h4H2,1-3H3,(H2,11,13,14)
- InChI Key: ZGDXZDGCHARMRJ-UHFFFAOYSA-N
- SMILES: OC1C(C(C)=O)=C(C)NC(C=1CC)=O
Computed Properties
- Exact Mass: 195.08959
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
2(1H)-Pyridinone, 5-acetyl-3-ethyl-4-hydroxy-6-methyl- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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